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Abstract: This technical guide provides a detailed analysis of the molecular weight of 4-Formyl-
3-methoxybenzonitrile, a key intermediate in the synthesis of various pharmaceutical

compounds.[1] A precise molecular weight is fundamental for stoichiometric calculations in

synthesis, analytical characterization, and drug development workflows. This document

outlines the computational methodology, presents the elemental composition, and provides a

step-by-step calculation based on the standard atomic weights of the constituent elements.

Molecular Composition and Formula
4-Formyl-3-methoxybenzonitrile is an organic compound that incorporates carbon, hydrogen,

nitrogen, and oxygen. Its chemical structure is defined by a benzonitrile core substituted with a

formyl and a methoxy group. The established molecular formula for this compound is C₉H₇NO₂.

[1][2][3][4]

The determination of its molecular weight is derived from this formula and the standard atomic

weights of its constituent elements as recognized by the International Union of Pure and

Applied Chemistry (IUPAC).

Calculation Methodology and Experimental Protocol
The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.

The protocol for this determination is a computational process based on established chemical
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principles.

Experimental Protocol (Computational):

Formula Identification: The verified molecular formula, C₉H₇NO₂, is the starting point for the

calculation.[1][2][4]

Elemental Enumeration: The number of atoms for each element is counted from the

molecular formula:

Carbon (C): 9 atoms

Hydrogen (H): 7 atoms

Nitrogen (N): 1 atom

Oxygen (O): 2 atoms

Atomic Weight Compilation: The conventional atomic weight of each element is sourced from

standard references.

Mass Contribution Calculation: The total mass for each element in the molecule is calculated

by multiplying its atom count by its standard atomic weight.

Summation: The molecular weight is determined by summing the total mass contributions of

all constituent elements.

The following diagram illustrates the logical workflow of this computational protocol.
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Input Data

Computational Process

Result

Molecular Formula
C₉H₇NO₂

Step 1: Enumerate Atoms
(C:9, H:7, N:1, O:2)

Standard Atomic Weights
(IUPAC)

Step 2: Calculate Elemental Mass
(Atom Count × Atomic Weight)

Step 3: Sum Elemental Masses

Final Molecular Weight

Click to download full resolution via product page

Workflow for molecular weight determination.

Data Presentation and Results
The quantitative data used for the molecular weight calculation are summarized below. The

atomic weights are the conventional values provided by IUPAC.

Table 1: Standard Atomic Weights of Constituent Elements
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Element Symbol
Standard Atomic Weight (
g/mol )

Carbon C 12.011

Hydrogen H 1.008

Nitrogen N 14.007

| Oxygen | O | 15.999[5][6][7] |

The following diagram visualizes the elemental breakdown of the molecule.

4-Formyl-3-methoxybenzonitrile
(C₉H₇NO₂)

Carbon (C) Hydrogen (H) Nitrogen (N) Oxygen (O)

9 Atoms 7 Atoms 1 Atom 2 Atoms

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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